[(1S,2R,4S,5S)-2,3,4-Trihydroxy-5,6-diphosphonooxycyclohexyl] dihydrogen phosphate
[(1S,2R,4S,5S)-2,3,4-Trihydroxy-5,6-diphosphonooxycyclohexyl] dihydrogen phosphate
Brand Name:
Vulcanchem
CAS No.:
1311140-98-3
VCID:
VC0125074
InChI:
InChI=1S/C6H15O15P3/c7-1-2(8)4(19-22(10,11)12)6(21-24(16,17)18)5(3(1)9)20-23(13,14)15/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1?,2-,3+,4-,5-,6?/m0/s1
SMILES:
C1(C(C(C(C(C1O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)O)O
Molecular Formula:
C6H15O15P3
Molecular Weight:
420.1 g/mol
[(1S,2R,4S,5S)-2,3,4-Trihydroxy-5,6-diphosphonooxycyclohexyl] dihydrogen phosphate
CAS No.: 1311140-98-3
Reference Standards
VCID: VC0125074
Molecular Formula: C6H15O15P3
Molecular Weight: 420.1 g/mol
![[(1S,2R,4S,5S)-2,3,4-Trihydroxy-5,6-diphosphonooxycyclohexyl] dihydrogen phosphate - 1311140-98-3](/images/no_structure.jpg)
| CAS No. | 1311140-98-3 |
|---|---|
| Product Name | [(1S,2R,4S,5S)-2,3,4-Trihydroxy-5,6-diphosphonooxycyclohexyl] dihydrogen phosphate |
| Molecular Formula | C6H15O15P3 |
| Molecular Weight | 420.1 g/mol |
| IUPAC Name | [(1S,2R,4S,5S)-2,3,4-trihydroxy-5,6-diphosphonooxycyclohexyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C6H15O15P3/c7-1-2(8)4(19-22(10,11)12)6(21-24(16,17)18)5(3(1)9)20-23(13,14)15/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1?,2-,3+,4-,5-,6?/m0/s1 |
| Standard InChIKey | GKDKOMAJZATYAY-LXOASSSBSA-N |
| Isomeric SMILES | [C@H]1([C@@H](C([C@H]([C@@H](C1O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)O |
| SMILES | C1(C(C(C(C(C1O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)O)O |
| Canonical SMILES | C1(C(C(C(C(C1O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)O)O |
| Synonyms | Ins(1,2,3)P3; |
| PubChem Compound | 9910016 |
| Last Modified | Nov 11 2021 |
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